Cas no 1797702-13-6 (N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide)

• Product Name: N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide
• CAS No: 1797702-13-6
• MF: C₂₅H₂₆N₂O₂
• MW: 386.486146450043
• CID: 5374477
• Update Time: 2025-10-19

N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(diphenylmethyl)-4-(3-methoxy-1-pyrrolidinyl)-
• N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide

• Inchi： 1S/C25H26N2O2/c1-29-23-16-17-27(18-23)22-14-12-21(13-15-22)25(28)26-24(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-15,23-24H,16-18H2,1H3,(H,26,28)
• InChI Key： XPIKNQMTUMHMNF-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)C1=CC=CC=C1)(=O)C1=CC=C(N2CCC(OC)C2)C=C1

Additional information on N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide

N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide: A Comprehensive Overview

N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide, with the CAS number 1797702-13-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a diphenylmethyl group and a 3-methoxypyrrolidine moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The diphenylmethyl group in N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide is known for its ability to enhance the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. This property is particularly valuable in drug design, where optimizing the pharmacokinetic profile of a compound is crucial for its therapeutic efficacy. The 3-methoxypyrrolidine moiety, on the other hand, imparts additional functional groups that can interact with specific biological targets, potentially modulating their activity.

Recent research has focused on the potential of N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide as a lead compound for various therapeutic applications. One notable area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in numerous physiological processes and are targets for a significant proportion of approved drugs. Studies have shown that N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide can selectively bind to specific GPCRs, potentially offering new avenues for treating conditions such as chronic pain, inflammation, and neurological disorders.

In addition to its potential as a GPCR modulator, N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This suggests that N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide could be developed into an effective treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide has been further explored through preclinical studies in animal models. These studies have provided valuable insights into the compound's safety and efficacy. For instance, in rodent models of chronic pain, N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide has been shown to exhibit potent analgesic effects without causing significant side effects. Similarly, in models of neurodegenerative diseases such as Alzheimer's disease, this compound has demonstrated neuroprotective properties by reducing oxidative stress and promoting neuronal survival.

The development of N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide as a therapeutic agent is also supported by its favorable pharmacokinetic properties. Preclinical data indicate that this compound has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, it has shown low toxicity in preclinical toxicity studies, suggesting that it may be safe for use in humans.

In conclusion, N-(diphenylmethyl)-4-(3-methoxypyrrolidin-1-yl)benzamide (CAS number 1797702-13-6) represents a promising lead compound with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential, paving the way for potential clinical applications in the near future.